Cas no 54493-25-3 (4-(methyl-phenyl-amino)-butan-2-one)

4-(methyl-phenyl-amino)-butan-2-one structure
54493-25-3 structure
Product Name:4-(methyl-phenyl-amino)-butan-2-one
CAS No:54493-25-3
MF:C11H15NO
MW:177.242902994156
CID:941558
PubChem ID:11412687
Update Time:2025-04-19

4-(methyl-phenyl-amino)-butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(methyl-phenyl-amino)-butan-2-one
    • 4-(N-methylanilino)butan-2-one
    • 2-Butanone,4-(methylphenylamino)
    • 4-(methylphenylamino)-2-butanone
    • 4-(N-methyl-N-phenylamino)butan-2-one
    • 4-methyl-4-phenylaminobutan-2-one
    • 4-N-methylanilino-2-butanone
    • XINGYLGYQVZMQW-UHFFFAOYSA-N
    • SCHEMBL11374865
    • AKOS009027347
    • DTXSID50465024
    • 54493-25-3
    • AC-17740
    • 4-(N-methylanilino)-2-butanone
    • Inchi： 1S/C11H15NO/c1-10(13)8-9-12(2)11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
    • InChI Key： XINGYLGYQVZMQW-UHFFFAOYSA-N
    • SMILES： CN(C1C=CC=CC=1)CCC(=O)C

Computed Properties

  • Exact Mass: 177.11500
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.10190

4-(methyl-phenyl-amino)-butan-2-one Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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